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Compound of Interest

Compound Name: 1,3-Benzodioxol-5-ylacetaldehyde

Cat. No.: B1605575

Despite a comprehensive review of scientific literature and chemical databases, detailed
information regarding the specific biological activity of 1,3-Benzodioxol-5-ylacetaldehyde,
also known as Homopiperonal, is notably scarce. Publicly available research has yet to provide
specific quantitative data, detailed experimental protocols, or elucidated signaling pathways
directly associated with this compound. Therefore, the creation of an in-depth technical guide
with the requested data tables, experimental methodologies, and signaling pathway diagrams
is not feasible at this time.

The 1,3-benzodioxole moiety is a common feature in a variety of biologically active compounds,
both natural and synthetic. Research into derivatives of 1,3-benzodioxole has revealed a wide
spectrum of pharmacological activities, including but not limited to, anti-inflammatory,
anticancer, and antidiabetic properties. However, these findings are specific to the derivatives
studied and cannot be directly extrapolated to 1,3-Benzodioxol-5-ylacetaldehyde.

Insights from Related 1,3-Benzodioxole Derivatives

While direct data on 1,3-Benzodioxol-5-ylacetaldehyde is lacking, examining related
compounds can offer some preliminary context, though it must be emphasized that these are
not direct indicators of the target compound's activity.

One closely related compound, safrole, which also contains the 1,3-benzodioxole structure, is
known to be a precursor in the synthesis of various substances and has been studied for its
own biological effects. Safrole's metabolism can lead to the formation of reactive metabolites
that can interact with cellular macromolecules, and it has been investigated for its potential
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carcinogenic properties.[1][2][3][4][5] The metabolic pathways of safrole involve cytochrome
P450 enzymes.[1][5]

Another related compound, alpha-methyl-1,3-benzodioxole-5-propionaldehyde (MMDHCA),
has been evaluated as a fragrance ingredient. Toxicological studies on MMDHCA have
provided data on its skin permeation and irritation potential.[6][7][8] These studies, however,
focus on safety for cosmetic use and do not delve into specific pharmacological mechanisms or
signaling pathways.

Furthermore, various synthetic derivatives of 1,3-benzodioxole have been designed and
evaluated for specific therapeutic targets. These include potential COX inhibitors and
compounds with cytotoxic activity against cancer cell lines.[9] Research has also explored
benzodioxole derivatives as potential antidiabetic agents.[10] These studies underscore the
potential of the 1,3-benzodioxole scaffold in drug discovery, but the biological activities are
highly dependent on the specific substitutions and functional groups attached to the core
structure.

Data on 1,3-Benzodioxole-5-ylacetaldehyde
(Homopiperonal)

The primary information available for 1,3-Benzodioxol-5-ylacetaldehyde itself is largely
limited to its chemical identity and use as a synthetic intermediate. For instance, it is a known
metabolite of safrole. The lack of published research on its specific biological activities prevents
a detailed analysis as requested.

Conclusion

In conclusion, there is a significant gap in the scientific literature regarding the biological activity
of 1,3-Benzodioxol-5-ylacetaldehyde. No publicly accessible studies provide the quantitative
data, experimental protocols, or signaling pathway information necessary to construct the
requested in-depth technical guide. While the broader class of 1,3-benzodioxole derivatives
exhibits a wide range of biological effects, these are highly structure-dependent, and it is not
scientifically sound to attribute these activities to 1,3-Benzodioxol-5-ylacetaldehyde without
direct experimental evidence. Further research is required to elucidate the specific biological
profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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